Cas no 680859-98-7 (4-PYRIDINAMINE, 3-IODO-N-(PHENYLMETHYL)-)

• Product Name: 4-PYRIDINAMINE, 3-IODO-N-(PHENYLMETHYL)-
• CAS No: 680859-98-7
• MF: C₁₂H₁₁IN₂
• MW: 310.133614778519
• CID: 3312239
• PubChem ID: 85962664
• Update Time: 2025-04-21

4-PYRIDINAMINE, 3-IODO-N-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIDINAMINE, 3-IODO-N-(PHENYLMETHYL)-
• 3-Iodo-N-(phenylmethyl)-4-pyridinamine
• DTXSID001296814
• 680859-98-7

• Inchi： 1S/C12H11IN2/c13-11-9-14-7-6-12(11)15-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,14,15)
• InChI Key： LSNFGNYEESKZHE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(NCC2=CC=CC=C2)=C1I

Computed Properties

• Exact Mass: 309.99670Da
• Monoisotopic Mass: 309.99670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.9Ų